Cas no 1806800-15-6 (5-(Difluoromethyl)-2,4-dimethoxypyridine-3-acetonitrile)

• Product Name: 5-(Difluoromethyl)-2,4-dimethoxypyridine-3-acetonitrile
• CAS No: 1806800-15-6
• MF: C₁₀H₁₀F₂N₂O₂
• MW: 228.195409297943
• CID: 4811286
• Update Time: 2025-05-23

5-(Difluoromethyl)-2,4-dimethoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2,4-dimethoxypyridine-3-acetonitrile

• Inchi： 1S/C10H10F2N2O2/c1-15-8-6(3-4-13)10(16-2)14-5-7(8)9(11)12/h5,9H,3H2,1-2H3
• InChI Key： XWSULDCULDWOFN-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CC#N)=C1OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1

Additional information on 5-(Difluoromethyl)-2,4-dimethoxypyridine-3-acetonitrile

Research Brief on 5-(Difluoromethyl)-2,4-dimethoxypyridine-3-acetonitrile (CAS: 1806800-15-6) in Chemical Biology and Pharmaceutical Applications

5-(Difluoromethyl)-2,4-dimethoxypyridine-3-acetonitrile (CAS: 1806800-15-6) is a specialized pyridine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of difluoromethyl and dimethoxy substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers highlighted the electron-withdrawing properties of the difluoromethyl group, which enhances the compound's reactivity in nucleophilic substitution reactions. This property was leveraged to create a series of BTK inhibitors with improved pharmacokinetic profiles, showing promising results in preclinical models of autoimmune diseases.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of 5-(Difluoromethyl)-2,4-dimethoxypyridine-3-acetonitrile as a precursor for developing novel quorum sensing inhibitors. The study found that derivatives of this compound exhibited significant activity against Pseudomonas aeruginosa biofilm formation, suggesting potential applications in combating antibiotic-resistant infections. The dimethoxy groups were found to play a crucial role in the compound's ability to penetrate bacterial membranes.

From a synthetic chemistry perspective, advances in the preparation of 5-(Difluoromethyl)-2,4-dimethoxypyridine-3-acetonitrile have been reported. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improved yield from 42% to 78% while reducing the number of purification steps. This development is particularly significant for industrial-scale production, as it addresses previous challenges in the compound's availability for large-scale pharmaceutical applications.

The compound's mechanism of action in various biological systems continues to be an area of active investigation. Recent computational studies published in Journal of Chemical Information and Modeling (2024) have employed molecular docking simulations to predict the binding modes of 5-(Difluoromethyl)-2,4-dimethoxypyridine-3-acetonitrile derivatives with various protein targets. These studies suggest that the compound's scaffold offers multiple points for structural modification, allowing for fine-tuning of target selectivity and potency.

Looking forward, researchers anticipate that 5-(Difluoromethyl)-2,4-dimethoxypyridine-3-acetonitrile will play an increasingly important role in fragment-based drug discovery. Its balanced physicochemical properties and synthetic versatility make it an attractive starting point for the development of new therapeutic agents across multiple disease areas, including oncology, infectious diseases, and inflammation. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with potential clinical candidates expected to emerge in the coming years.